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Compound of Interest

Compound Name: 2-Naphthamide

Cat. No.: B1196476

An In-depth Technical Guide to Naphthalene-2-carboxamide

Introduction

Naphthalene-2-carboxamide, also known as 2-naphthamide, is an aromatic amide compound.
It is structurally defined as a naphthalenecarboxamide that results from the formal
condensation of the carboxyl group of 2-naphthoic acid with ammonia[1][2][3]. This compound
and its derivatives are of significant interest to researchers in medicinal chemistry and materials
science due to their wide range of pharmacological activities, including anticancer,
antimicrobial, and anti-inflammatory properties[4][5][6]. This guide provides a comprehensive
overview of the core physical and chemical characteristics of Naphthalene-2-carboxamide,
detailed experimental protocols, and insights into its biological significance.

Physical and Chemical Properties

The fundamental physical and chemical characteristics of Naphthalene-2-carboxamide are
summarized below. These properties are crucial for its handling, characterization, and
application in various research and development settings.
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Property Value Source(s)
Molecular Formula C11HoNO [11121171
Molecular Weight 171.2 g/mol [1][2]

CAS Number 2243-82-5 [11121[7]
Appearance White to off-white solid [21[7]
Melting Point 192-194°C [1][2]1[8]
Boiling Point 402°C [11[21[7]
Density 1.203 g/cm3 (11121171
Flash Point 197°C [11121[7]
pKa (Predicted) 16.00 + 0.30 [1112]

Room Temperature (Sealed in
Storage Temperature N [1112][7]
dry conditions)

Spectral Data

Spectroscopic analysis is fundamental for the structural elucidation and purity assessment of
Naphthalene-2-carboxamide.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are standard
methods for confirming the structure of naphthalene derivatives[9][10].

o Infrared (IR) Spectroscopy: IR spectra provide information about the functional groups
present. For naphthalene derivatives, characteristic bands include C-H stretching from the
aromatic ring and vibrations related to the carboxamide group[11].

e Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight and
fragmentation pattern of the compound. GC-MS data is available for Naphthalene-2-
carboxamide[3].

e UV-Vis Spectroscopy: The ultraviolet-visible spectra of naphthalene derivatives typically
show strong absorption in the UV region resulting from 1t-11* transitions within the aromatic
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system[12][13].

Experimental Protocols

Detailed methodologies for the synthesis and purification of Naphthalene-2-carboxamide are
critical for obtaining high-purity material for research.

Synthesis of Naphthalene-2-carboxamide

Naphthalene-2-carboxamide is typically synthesized via the amidation of 2-naphthoic acid. A
general procedure is as follows:

» Activation of Carboxylic Acid: 2-Naphthoic acid is converted to a more reactive species, such
as an acyl chloride or an activated ester. For instance, reacting 2-naphthoic acid with thionyl
chloride (SOCI2) or oxalyl chloride can yield 2-naphthoyl chloride.

e Amidation: The activated 2-naphthoyl derivative is then reacted with an ammonia source
(e.g., aqueous ammonia, ammonium hydroxide) to form the amide. The reaction is often
performed in an appropriate solvent like dichloromethane or tetrahydrofuran at controlled
temperatures.

o Work-up: After the reaction is complete, the mixture is typically washed with water and brine
to remove any unreacted starting materials and by-products. The organic layer is then dried
over an anhydrous salt (e.g., MgSOa or Na=S0a), filtered, and the solvent is removed under
reduced pressure to yield the crude product.

A related synthesis for a derivative involves condensing 6-methoxynaphthalene-2-carboxylic
acid with specific amines using dicyclohexylcarbodiimide (DCC) as a coupling agent in a
solvent like dimethylformamide (DMF)[14].
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Caption: General workflow for the synthesis and purification of Naphthalene-2-carboxamide.

Purification Protocol: Recrystallization

A common and effective method for purifying Naphthalene-2-carboxamide is recrystallization
from ethanol[1][2].
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Dissolution: The crude Naphthalene-2-carboxamide is dissolved in a minimal amount of hot

ethanol.

e Hot Filtration (Optional): If insoluble impurities are present, the hot solution is filtered to
remove them.

o Crystallization: The hot, clear solution is allowed to cool slowly to room temperature, and
then may be further cooled in an ice bath to promote the formation of crystals.

« |solation: The purified crystals are collected by vacuum filtration.

e Washing: The collected crystals are washed with a small amount of cold ethanol to remove
any remaining soluble impurities.

e Drying: The crystals are dried under vacuum to remove any residual solvent. The melting
point of the purified crystals can be measured to assess their purity, which should be sharp
and within the literature range (192-194°C)[1][2][8]-

Biological Activity and Signaling Pathways

Derivatives of naphthalene-2-carboxamide have demonstrated a variety of biological activities,
making them promising candidates for drug development.

o Anticancer Activity: Certain naphthalene derivatives have shown potent cytotoxic activity
against cancer cell lines[15]. For example, some hybrids have been found to suppress the
proliferation of human breast cancer cells (MCF7) and induce apoptosis by modulating the
IL6/JAK2/STAT3 signaling pathway[6]. The IL6/JAK2/STAT3 pathway is a critical regulator of
cell proliferation, survival, and differentiation, and its dysregulation is often implicated in
cancer.

e Multidrug Resistance (MDR) Reversal: A novel class of N-[3-(4-substituted-1-piperazinyl)
propyl]-6-methoxy naphthalene-2-carboxamides has been designed and synthesized as
agents to reverse multidrug resistance in cancer cells[14]. These compounds were shown to
be effective in reversing adriamycin resistance in a murine lymphocytic leukemia cell line[14].

e Tubulin Polymerization Inhibition: Some naphthalene-containing enamides act as inhibitors
of intracellular tubulin assembly, leading to cell cycle arrest at the G2/M phase and
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subsequent apoptosis in cancer cells[15][16].

o Keapl-Nrf2 Inhibition: A naphthalene-sulfonamido derivative has been identified as a non-
covalent inhibitor of the Keap1-Nrf2 interaction, showing therapeutic potential in treating
cerebral ischemia/reperfusion injury by promoting the nuclear translocation of Nrf2[17].

» Antimicrobial and Anti-inflammatory Activity: Naphthalene derivatives have been reported to
possess a wide range of pharmacological activities, including antimicrobial and anti-
inflammatory properties[4][5][6].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physical and chemical characteristics of Naphthalene-
2-carboxamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1196476#physical-and-chemical-characteristics-of-
naphthalene-2-carboxamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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